Cas no 18800-34-5 (1-(2-Bromoethoxy)-4-methylbenzene)

1-(2-Bromoethoxy)-4-methylbenzene is a brominated aromatic ether compound with the molecular formula C₉H₁₁BrO. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both a bromoethoxy and methyl substituent on the benzene ring enhances its reactivity in nucleophilic substitution and coupling reactions, making it valuable for constructing complex molecular frameworks. Its well-defined structure ensures consistent performance in synthetic applications. The compound is typically handled under controlled conditions due to its reactivity, and proper storage in a cool, dry environment is recommended to maintain stability. Suitable for research and industrial-scale applications requiring precise functionalization.

1-(2-Bromoethoxy)-4-methylbenzene structure

18800-34-5 structure

Product Name:1-(2-Bromoethoxy)-4-methylbenzene

CAS No:18800-34-5

MF:C₉H₁₁BrO

MW:215.087042093277

MDL:MFCD00082852

CID:212958

PubChem ID:95667

Update Time:2025-06-07

1-(2-Bromoethoxy)-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

- 1-(2-Bromoethoxy)-4-methylbenzene
- 1-(2-Bromo-ethoxy)-4-methyl-benzene
- Benzene,1-(2-bromoethoxy)-4-methyl-
- 2-bromoethyl 4-methylphenyl ether
- F3284-8129
- AKOS BC-2650
- ASISCHEM Z95333
- B-BROMO-P-METHYLPHENETOLE
- 4-Methylphenoxyethylbromide
- 1-(2-Bromoethoxy)-4-methylbenzene,98%
- 1-(2-BroMoethoxy)-4-Methylbenzene, 98% 5GR
- CS-0116581
- NSC-28592
- 4-(2-Bromoethoxy)toluene
- BB 0217777
- 18800-34-5
- SCHEMBL2414381
- AKOS000199935
- Z56886357
- Benzene, 1-(2-bromoethoxy)-4-methyl-
- 2-(4-methylphenoxy)ethyl bromide
- FT-0717263
- VCYNKCKSPFGUSA-UHFFFAOYSA-N
- MFCD00082852
- NSC28592
- NSC 28592
- EN300-04672
- SY132029
- DTXSID70172142
- p-Kresolbromathylather
- AS-62742
- STL194027
- DB-086212
- XH1020
- A12186
- MDL： MFCD00082852
- Inchi： 1S/C9H11BrO/c1-8-2-4-9(5-3-8)11-7-6-10/h2-5H,6-7H2,1H3
- InChI Key： VCYNKCKSPFGUSA-UHFFFAOYSA-N
- SMILES： BrCCOC1C=CC(C)=CC=1

Computed Properties

Exact Mass: 213.99900
Monoisotopic Mass: 213.99933g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 97.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3
Topological Polar Surface Area: 9.2Å²

Experimental Properties

Color/Form: Not available
Melting Point: 37-38 °C
Boiling Point: 107-108 °C (8 mmHg)
Flash Point: 110 °C
PSA: 9.23000
LogP: 2.76870
Solubility: Not available

1-(2-Bromoethoxy)-4-methylbenzene Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazard Category Code： 36/37/38-20/22
Safety Instruction： S37/39
Hazardous Material Identification：
Safety Term：S37/39-26
HazardClass：IRRITANT
Risk Phrases：R36/37/38
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-(2-Bromoethoxy)-4-methylbenzene Pricemore >>

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